molecular formula C8H9BrO2S B8813248 1-Bromo-2-methyl-3-(methylsulfonyl)benzene

1-Bromo-2-methyl-3-(methylsulfonyl)benzene

Cat. No.: B8813248
M. Wt: 249.13 g/mol
InChI Key: FOTWJWSTPVURRL-UHFFFAOYSA-N
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Description

1-Bromo-2-methyl-3-(methylsulfonyl)benzene is a useful research compound. Its molecular formula is C8H9BrO2S and its molecular weight is 249.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H9BrO2S

Molecular Weight

249.13 g/mol

IUPAC Name

1-bromo-2-methyl-3-methylsulfonylbenzene

InChI

InChI=1S/C8H9BrO2S/c1-6-7(9)4-3-5-8(6)12(2,10)11/h3-5H,1-2H3

InChI Key

FOTWJWSTPVURRL-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC=C1Br)S(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Preparation according to preparation 4: 1-bromo-2-methyl-3-(methylthio)benzene (1.33 g), carbon tetrachloride (8 ml), acetonitrile (8 ml), water (16 ml), sodium periodate (3.9 g), ruthenium trichloride (1 mg). Yield: 1.6 g. MS m/z (rel. intensity, 70 eV) 250 (M+, 69), 248 (M+, 67), 169 (49), 90 (63), 89 (bp).
Quantity
1.33 g
Type
reactant
Reaction Step One
Quantity
8 mL
Type
reactant
Reaction Step Two
Quantity
8 mL
Type
reactant
Reaction Step Three
Quantity
3.9 g
Type
reactant
Reaction Step Four
[Compound]
Name
( 49 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
[Compound]
Name
( 63 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Name
Quantity
16 mL
Type
reactant
Reaction Step Seven
Quantity
1 mg
Type
catalyst
Reaction Step Eight

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